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Compound of Interest

Compound Name: Aminotransferase, alanine

Cat. No.: B12087391

Willkommen im technischen Support-Center fur Alanin-Aminotransferase (ALT) kinetische
Assays. Diese Ressource richtet sich an Forscher, Wissenschaftler und Fachleute in der
Arzneimittelentwicklung und bietet detaillierte Anleitungen zur Fehlerbehebung und haufig
gestellte Fragen (FAQs), um Sie bei der Optimierung Ihrer experimentellen Ergebnisse zu
unterstutzen.

Haufig gestellte Fragen (FAQS)

Hier finden Sie Antworten auf haufig gestellte Fragen zu kinetischen ALT-Assays.
F1: Was ist die grundlegende Reaktion, die in einem kinetischen ALT-Assay gemessen wird?

Die Alanin-Aminotransferase (ALT), auch als Serum-Glutamat-Pyruvat-Transaminase (SGPT)
bekannt, katalysiert die reversible Ubertragung einer Aminogruppe von L-Alanin auf a-
Ketoglutarat.[1][2] Diese Reaktion fihrt zur Bildung von Pyruvat und L-Glutamat.[1][2] Die
Aktivitat der ALT wird typischerweise durch einen gekoppelten Enzymassay bestimmt, bei dem
das produzierte Pyruvat in einer nachfolgenden Reaktion durch die Laktatdehydrogenase
(LDH) zu Laktat reduziert wird.[3][4][5] Diese zweite Reaktion oxidiert NADH zu NAD+, und die
Abnahmerate der NADH-Konzentration, die bei 340 nm gemessen wird, ist direkt proportional
zur ALT-Aktivitat in der Probe.[3][4][5][6]

F2: Warum ist die Supplementierung mit Pyridoxal-5'-phosphat (P5P) in meinem Assay
wichtig?
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Pyridoxal-5'-phosphat (P5P), die aktive Form von Vitamin B6, ist ein essentieller Cofaktor fur
die ALT-Enzymaktivitat.[7][8][9][10][11][12] Assays, die nicht mit P5P supplementiert sind,
konnen die ALT-Aktivitat unterschatzen, insbesondere in Proben von Personen mit Vitamin-B6-
Mangel.[8][9][10][11][12] Die International Federation of Clinical Chemistry and Laboratory
Medicine (IFCC) empfiehlt die Verwendung von ALT-Reagenzien, die mit P5P supplementiert
sind, um genaue und standardisierte Ergebnisse zu gewahrleisten.[8][9][10]

F3: Welche Faktoren konnen die ALT-Aktivitdt in meinen Proben beeinflussen?
Mehrere Faktoren kénnen die ALT-Werte beeinflussen, darunter:

» Physiologische Faktoren: Alter, Geschlecht, Body-Mass-Index (BMI) und extreme korperliche
Anstrengung kdnnen die ALT-Spiegel beeinflussen.[1][7][13] Es wurde auch eine
tageszeitliche Schwankung der ALT-Aktivitat beobachtet.[7][13]

e Medizinische Zustande: Lebererkrankungen wie Hepatitis, Fettlebererkrankung und Zirrhose
sind haufige Ursachen fir erhéhte ALT-Werte.[1][7][14] Andere Zustande wie Zdliakie und
Muskelerkrankungen kénnen ebenfalls die ALT-Spiegel beeinflussen.[7][15]

» Medikamente und Substanzen: Bestimmte Medikamente, insbesondere solche, die
hepatotoxisch sind, und tberméaRiger Alkoholkonsum kénnen die ALT-Werte signifikant
erhdhen.[1]

e Probenqualitat: Hamolyse kann die Ergebnisse falschen, da die ALT-Aktivitat in Erythrozyten
hoher ist als im Serum.[4] Die Proben sollten frisch verwendet oder korrekt gelagert werden,
um die Enzymaktivitat zu erhalten.[16]

F4: Wie sollte ich meine Proben fir einen ALT-Assay vorbereiten und lagern?

Serum- oder Plasmaproben kénnen direkt in den Assay eingesetzt werden. Gewebe- oder
Zellproben sollten in ALT-Assay-Puffer homogenisiert und zentrifugiert werden, um unlésliches
Material zu entfernen. Getrenntes Serum oder Plasma sollte nicht langer als 8 Stunden bei 15—
30 °C aufbewahrt werden.[5] Fir eine langere Lagerung sollten die Proben bei 2—-8 °C flir bis
zu 48 Stunden oder bei -20 °C oder -80 °C flr eine langere Aufbewahrung aufbewahrt werden.
[5][16] Wiederholtes Einfrieren und Auftauen der Proben sollte vermieden werden, da dies die
Enzymaktivitat beeintrachtigen kann.[5][16]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK559278/
https://documents.cap.org/documents/P5P-Discussion-Topic-Center-FINAL.pdf
https://aplm.kglmeridian.com/view/journals/arpa/149/5/article-p400.xml
https://pesquisa.bvsalud.org/gim/resource/en,au:%22Martins%20Neto,%20Viviana%22/wpr-110640
https://pubmed.ncbi.nlm.nih.gov/39048110/
https://www.researchgate.net/publication/391131342_Reported_Awareness_and_Use_of_Pyridoxal-5'-Phosphate_Supplementation_in_Alanine_Aminotransferase_and_Aspartate_Aminotransferase_Assay_Reagents_A_Survey_by_the_College_of_American_Pathologists_Clinical
https://documents.cap.org/documents/P5P-Discussion-Topic-Center-FINAL.pdf
https://aplm.kglmeridian.com/view/journals/arpa/149/5/article-p400.xml
https://pesquisa.bvsalud.org/gim/resource/en,au:%22Martins%20Neto,%20Viviana%22/wpr-110640
https://pubmed.ncbi.nlm.nih.gov/39048110/
https://www.researchgate.net/publication/391131342_Reported_Awareness_and_Use_of_Pyridoxal-5'-Phosphate_Supplementation_in_Alanine_Aminotransferase_and_Aspartate_Aminotransferase_Assay_Reagents_A_Survey_by_the_College_of_American_Pathologists_Clinical
https://documents.cap.org/documents/P5P-Discussion-Topic-Center-FINAL.pdf
https://aplm.kglmeridian.com/view/journals/arpa/149/5/article-p400.xml
https://pesquisa.bvsalud.org/gim/resource/en,au:%22Martins%20Neto,%20Viviana%22/wpr-110640
https://www.longdom.org/open-access-pdfs/liver-function-assessment-and-factors-affecting-of-alanine-aminotransferase.pdf
https://www.ncbi.nlm.nih.gov/books/NBK559278/
https://www.ncbi.nlm.nih.gov/sites/books/NBK559278/
https://www.ncbi.nlm.nih.gov/books/NBK559278/
https://www.ncbi.nlm.nih.gov/sites/books/NBK559278/
https://www.longdom.org/open-access-pdfs/liver-function-assessment-and-factors-affecting-of-alanine-aminotransferase.pdf
https://www.ncbi.nlm.nih.gov/books/NBK559278/
https://www.researchgate.net/figure/Factors-affecting-AST-and-ALT-activity-other-than-liver-injury_tbl2_12222409
https://www.ncbi.nlm.nih.gov/books/NBK559278/
https://www.anadolumedicalcenter.com/health-guide/alt-what-it-is-its-low-and-high-levels-and-treatment
https://www.longdom.org/open-access-pdfs/liver-function-assessment-and-factors-affecting-of-alanine-aminotransferase.pdf
https://spectrum-diagnostics.com/wp-content/uploads/2022/10/Alanine-Aminotransferase41.pdf
http://docs.abcam.com/pdf/protocols/Troubleshooing-guide-for-enzymatic-assay-kits.pdf
https://wwwn.cdc.gov/nchs/data/nhanes/public/2015/labmethods/BIOPRO_I_MET_ALT_DXC800and660i.pdf
https://wwwn.cdc.gov/nchs/data/nhanes/public/2015/labmethods/BIOPRO_I_MET_ALT_DXC800and660i.pdf
http://docs.abcam.com/pdf/protocols/Troubleshooing-guide-for-enzymatic-assay-kits.pdf
https://wwwn.cdc.gov/nchs/data/nhanes/public/2015/labmethods/BIOPRO_I_MET_ALT_DXC800and660i.pdf
http://docs.abcam.com/pdf/protocols/Troubleshooing-guide-for-enzymatic-assay-kits.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12087391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Optimale Konzentrationen der Assay-Komponenten

Die Optimierung der Substrat- und Enzymkonzentrationen ist entscheidend fur die

Gewaébhrleistung genauer kinetischer Messungen. Die folgende Tabelle fasst die typischen

Konzentrationsbereiche fur die Schlisselkomponenten eines kinetischen ALT-Assays

Zusammen.

Komponente

Typische Konzentration im
Endvolumen

Anmerkungen

L-Alanin

500 mmol/L

Dient als priméres Substrat flr
die ALT-Reaktion.[3]

o-Ketoglutarat

15 mmol/L

Das zweite Substrat in der
ALT-katalysierten Reaktion.[3]

NADH

0,18 mmol/L

Die Konzentration sollte
ausreichend sein, um eine
lineare Reaktionskinetik
wahrend des Messzeitraums
zu gewahrleisten. Eine héhere
Konzentration kann die
Stabilitat des Assays

verbessern.[3][6]

Laktatdehydrogenase (LDH)

>1200 U/L

Das Kopplungsenzym. Es
sollte in ausreichender
Konzentration vorhanden sein,
damit die ALT-Reaktion der
geschwindigkeitsbestimmende
Schritt ist.[3]

Pyridoxal-5'-phosphat (P5P)

Variabel (falls supplementiert)

Empfohlen von der IFCC zur
genauen Messung der
gesamten ALT-Aktivitat.[3][9]

Experimentelle Protokolle
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Dieses Protokoll beschreibt eine allgemeine Methode fir einen kinetischen ALT-Assay in einer

96-Well-Platte. Die Volumina und Konzentrationen missen mdglicherweise fiir spezifische

Assays oder Proben angepasst werden.

Reagenzienvorbereitung:

ALT-Assay-Puffer: Bringen Sie den Puffer vor Gebrauch auf Raumtemperatur.[16][17]

Arbeitsreagenz: Bereiten Sie eine frische Mischung aus L-Alanin, a-Ketoglutarat, NADH und
LDH im ALT-Assay-Puffer vor. Schiitzen Sie die Losung vor Licht und bewahren Sie sie auf
Eis auf.[2][3]

Probenvorbereitung: Verdinnen Sie die Proben bei Bedarf im ALT-Assay-Puffer, um
sicherzustellen, dass die Messwerte im linearen Bereich des Assays liegen.[17]

Assay-Durchfuhrung:

Pipettieren Sie 1-20 pL Ihrer Proben in die Wells einer 96-Well-Platte.[17]
Fugen Sie jedem Well ALT-Assay-Puffer hinzu, um das Volumen auf 20 pL zu bringen.[17]

Fugen Sie jedem Well 100 uL des Arbeitsreagenzes hinzu, um die Reaktion zu starten.[2]
[17]

Mischen Sie den Inhalt der Wells griindlich.[17]

Messen Sie die Extinktion bei 340 nm sofort (Tinitial) und dann in regelm&Rigen Abstanden
(z. B. alle 1 Minute) fir 3-5 Minuten bei einer konstanten Temperatur (typischerweise 37 °C).

[3][6]

Datenanalyse:

Berechnen Sie die Anderungsrate der Extinktion pro Minute (AA/min) fiir jede Probe.

Die ALT-Aktivitat wird unter Verwendung des molaren Extinktionskoeffizienten von NADH
(6220 M~*cm~?) und des Probenvolumens berechnet.
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¢ Eine Einheit ALT wird typischerweise als die Menge an Enzym definiert, die 1 pmol Pyruvat
pro Minute bei 37 °C erzeugt.

Visualisierungen

ALT-Reaktionsweg

ALT-katalysierte Reaktion

P5P (Cofaktor)

alpha-Ketoglutarat

Pyruvat L-Glutamat

Gekoppelte Reaktipn (Messung)

Abnahme der

L-Laktat NAD+ T

Detektion

- —— — — — —

Extinktion bei 340 nm

Click to download full resolution via product page

Abbildung 1: Schematische Darstellung des ALT-Reaktionswegs und der gekoppelten
Reaktion, die zur Detektion verwendet wird.
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Leitfaden zur Fehlerbehebung

Verwenden Sie diesen Leitfaden, um haufige Probleme zu diagnostizieren und zu beheben, die
bei kinetischen ALT-Assays auftreten kdnnen.
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Problem

Mogliche Ursache(n)

Lésungsvorschlage

Kein oder sehr niedriges

Signal

1. Inaktives Enzym (ALT oder
LDH).[18] 2. Ein wichtiger
Reagenz wurde ausgelassen
oder war abgelaufen.[16][18]
3. Falsche Wellenléange oder
falsche Einstellungen des
Plattenlesers.[16][18] 4.
Falscher Puffer-pH-Wert oder

falsche lonenstarke.[18]

1. Verwenden Sie frisches
Enzym oder Uberprifen Sie die
Enzymaktivitat mit einer
Positivkontrolle.[18] 2.
Uberpriifen Sie das Protokoll
und stellen Sie sicher, dass
alle Reagenzien korrekt und in
der richtigen Reihenfolge
hinzugefugt wurden.[18] 3.
Stellen Sie sicher, dass der
Plattenleser auf 340 nm zur
Messung der NADH-Abnahme
eingestellt ist.[6] 4. Uberpriifen
Sie den pH-Wert des Puffers
und stellen Sie sicher, dass er
fur die Enzymaktivitat optimal
ist (typischerweise pH 7,5—
7,8).[3]

Hoher Hintergrund oder nicht-

lineare Kinetik

1. Kontamination der
Reagenzien oder Proben.[18]
2. Substratabbau.[18] 3. Die
Substratkonzentration ist nicht
sattigend.[19] 4. Die
Enzymkonzentration ist zu
hoch und fiihrt zu einem

schnellen Substratverbrauch.

[5]

1. Bereiten Sie frische Puffer
und Reagenzien vor.[18] 2.
Fuhren Sie eine Kontrolle ohne
Enzym durch, um den
Substratabbau zu Uberprufen.
[18][20] 3. Erhthen Sie die
Konzentration des
limitierenden Substrats.[19] 4.
Verdinnen Sie die Probe und

wiederholen Sie den Assay.[5]

Hohe Variabilitdt zwischen den

Replikaten

1. Ungenaues Pipettieren.[16]
[20] 2. Unzureichendes

Mischen der

Reaktionskomponenten.[20] 3.

Temperaturschwankungen in
der Platte.

1. Verwenden Sie kalibrierte
Pipetten und achten Sie auf
eine sorgfaltige Technik.[16] 2.
Stellen Sie sicher, dass die
Reagenzien nach dem
Hinzufligen griindlich gemischt

werden.[17] 3. Lassen Sie die
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Platte vor der Messung auf die
angegebene Temperatur

aquilibrieren.

1. Uberpriifen Sie, ob die
anfangliche NADH-
Konzentration ausreichend ist.
[6] Verdiinnen Sie die
1. Erschopfung von NADH ]
) ) N ) Enzymprobe, um die
Die Reaktion stoppt vorzeitig oder einem der Substrate.[6] 2.

. Reaktionsgeschwindigkeit zu
Produkt-Inhibition.

verringern. 2. Analysieren Sie
die Daten aus dem
anfanglichen linearen Bereich

der Reaktion.

Workflow zur Fehlerbehebung
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Abbildung 2: Ein logischer Workflow zur systematischen Fehlerbehebung bei haufigen
Problemen mit kinetischen ALT-Assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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